Cas no 1803923-42-3 (6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803923-42-3
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930877
• Update Time: 2025-10-28

6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-6-5(14)3(2-11)1-4(12)13-6/h1,14H,2,11H2,(H2,12,13)
• InChI Key： RCFBNUPYEPSYHW-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=C(N)N=1)CN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 94.4

Additional information on 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine

Professional Introduction to Compound with CAS No. 1803923-42-3 and Product Name: 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine

The compound with CAS No. 1803923-42-3, identified by the product name 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This pyridine derivative, characterized by its complex structural motifs, has garnered considerable attention due to its versatile pharmacological potential and structural features that make it a promising candidate for further development in drug discovery.

At the core of its chemical identity lies a pyridine scaffold, which is a fundamental structural motif in many bioactive molecules. The presence of multiple functional groups, including an amino group at the 6-position, an aminomethyl group at the 4-position, a hydroxyl group at the 3-position, and a trifluoromethoxy group at the 2-position, endows this compound with unique electronic and steric properties. These features are critical in determining its interaction with biological targets and its overall pharmacological profile.

The 6-amino and 4-(aminomethyl) substituents introduce basicity and potential for hydrogen bonding, which are essential for interactions with biological macromolecules such as enzymes and receptors. The 3-hydroxy group contributes to hydrophilicity and can participate in hydrogen bonding networks, further influencing solubility and binding affinity. Meanwhile, the trifluoromethoxy group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity through electronic effects.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the 6-amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine scaffold can effectively engage with various biological targets, including enzymes involved in metabolic pathways and receptors mediating signal transduction. This has opened up new avenues for therapeutic intervention in areas such as oncology, inflammation, and neurology.

In oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The structural features of this compound make it a compelling candidate for developing small-molecule inhibitors that can modulate these pathways effectively. Preclinical studies have demonstrated that derivatives of this class exhibit potent activity against certain cancer cell lines, suggesting their potential as lead compounds for further optimization.

Moreover, the hydroxyl and amino groups provide opportunities for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. By introducing additional functional groups or altering existing ones, researchers can explore novel analogs with enhanced potency, selectivity, or pharmacokinetic profiles. This flexibility is crucial in drug discovery pipelines where optimizing lead compounds is essential for successful clinical translation.

The trifluoromethoxy group is particularly noteworthy due to its ability to influence both the electronic distribution and steric environment of the molecule. Fluorine atoms can increase lipophilicity while also enhancing binding interactions through halogen bonding or other non-covalent interactions. These properties make this compound an attractive starting point for designing molecules with improved bioavailability and target engagement.

Recent publications highlight the growing interest in pyridine derivatives as scaffolds for drug development. Researchers have leveraged computational methods to identify potential binding pockets on biological targets where this compound could interact effectively. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

One particularly exciting area of research involves using this compound as a tool to probe biological mechanisms. By developing analogs with specific functional group modifications, researchers can dissect the contributions of different parts of the molecule to its overall activity. This approach has been instrumental in understanding how small molecules interact with biological systems at a molecular level.

The synthesis of 6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine presents an intriguing challenge for synthetic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with modern catalytic approaches have enabled researchers to access these compounds with high yield and purity.

In conclusion,6-Amino-4-(aminomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs across various disease areas.